1,6-Anhydro-2,3-dideoxy-β-erythro-hex-2-enopyranose
1,6-Anhydro-2,3-dideoxy-β-erythro-hex-2-enopyranose
Brand Name:
Vulcanchem
CAS No.:
52630-80-5
VCID:
VC0014892
InChI:
InChI=1S/C6H8O3/c7-4-1-2-6-8-3-5(4)9-6/h1-2,4-7H,3H2/t4-,5+,6+/m0/s1
SMILES:
C1C2C(C=CC(O1)O2)O
Molecular Formula:
C6H8O3
Molecular Weight:
128.13 g/mol
1,6-Anhydro-2,3-dideoxy-β-erythro-hex-2-enopyranose
CAS No.: 52630-80-5
Impurities
VCID: VC0014892
Molecular Formula: C6H8O3
Molecular Weight: 128.13 g/mol
| CAS No. | 52630-80-5 |
|---|---|
| Product Name | 1,6-Anhydro-2,3-dideoxy-β-erythro-hex-2-enopyranose |
| Molecular Formula | C6H8O3 |
| Molecular Weight | 128.13 g/mol |
| IUPAC Name | (1R,2S,5R)-6,8-dioxabicyclo[3.2.1]oct-3-en-2-ol |
| Standard InChI | InChI=1S/C6H8O3/c7-4-1-2-6-8-3-5(4)9-6/h1-2,4-7H,3H2/t4-,5+,6+/m0/s1 |
| Standard InChIKey | JUEHHXVLFOIJJJ-KVQBGUIXSA-N |
| Isomeric SMILES | C1[C@@H]2[C@H](C=C[C@H](O1)O2)O |
| SMILES | C1C2C(C=CC(O1)O2)O |
| Canonical SMILES | C1C2C(C=CC(O1)O2)O |
| Synonyms | 1,6-Anhydro-2,3-dideoxy-β-DL-erythro-Hex-2-enopyranose; |
| PubChem Compound | 10942437 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume